![molecular formula C20H22N2O4 B2692306 4-butoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide CAS No. 922129-57-5](/img/structure/B2692306.png)
4-butoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-butoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide, also known as BTOB, is a chemical compound that has been of great interest in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis and Spectroscopic Analysis : A study focused on the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids, which are closely related to "4-butoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide". These compounds were synthesized from N-alkylated benzimidazole 2-carboxaldehyde, with good to excellent yields. The study also explored the compounds' molecular structures through spectroscopic, X-ray diffraction, and DFT studies, revealing insights into their charge distributions, electrophilic and nucleophilic reactivity, and nonlinear optical (NLO) properties (Almansour et al., 2016).
Transition Metal-Free Amination : Another research highlighted a metal-free method for the amination of benzoxazoles, using formamides as nitrogen sources. This environmentally friendly method mediated by tetrabutylammonium iodide/tert-butyl hydroperoxide system provided a pathway to 2-aminobenzoxazole derivatives, which might relate to the functionalization of compounds similar to "4-butoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide" (Wang et al., 2014).
Biological and Medicinal Applications
Antimicrobial Activity : Research into novel heterocycles, including benzoxepine-1,2,3-triazole hybrids, demonstrated potential antibacterial and anticancer properties. These compounds were synthesized using a Cu-catalyzed azide–alkyne cycloaddition strategy, showing effectiveness particularly against Gram-negative bacteria such as Escherichia coli. This suggests the potential for compounds like "4-butoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide" to serve as templates for developing new antibacterial agents (Kuntala et al., 2015).
Material Science Applications
Polymeric Materials : In the realm of material science, research on aromatic polyamides with pendent acetoxybenzamide groups explored the synthesis and characterization of polymers with enhanced thermal stability and solubility. These polymers, capable of forming thin, flexible films, might find applications in electronics or as advanced materials, indicating a potential area of application for similar compounds (Sava et al., 2003).
properties
IUPAC Name |
4-butoxy-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-2-3-11-25-16-7-4-14(5-8-16)19(23)22-15-6-9-18-17(13-15)20(24)21-10-12-26-18/h4-9,13H,2-3,10-12H2,1H3,(H,21,24)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBDOSPWOSFHPCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCCNC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-butoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.